2-[3-(2,4-dichlorophenyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: (E)-3-(2,4-dichlorophenyl)-1-(3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H15Cl2NO/c19-16-7-5-14(17(20)11-16)6-8-18(22)21-10-9-13-3-1-2-4-15(13)12-21/h1-8,11H,9-10,12H2/b8-6+
• InChI Key: XVOQMNUEQMKYQN-SOFGYWHQSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)C=CC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1CN(CC2=CC=CC=C21)C(=O)/C=C/C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H15Cl2NO
• Molecular Weight: 332.2 g/mol

Description

2-[3-(2,4-dichlorophenyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-[3-(2,4-dichlorophenyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline is not fully understood, but it is believed to act through the inhibition of certain enzymes and receptors in the body. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, it has been shown to bind to the dopamine D2 receptor, which may contribute to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, it has been shown to have analgesic effects in animal models of pain. In terms of neurological effects, it has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[3-(2,4-dichlorophenyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline in lab experiments is its well-established synthesis method, which allows for the production of relatively large quantities of the compound. Additionally, its potential therapeutic applications make it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which may make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for research on 2-[3-(2,4-dichlorophenyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline. One area of interest is the development of new drugs based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in neurological disorders. Finally, more research is needed to explore the potential limitations of this compound in lab experiments and to develop new experimental techniques that can overcome these limitations.

Synthesis Methods

The synthesis of 2-[3-(2,4-dichlorophenyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline involves the reaction of 2,4-dichlorobenzaldehyde with cyclohexanone in the presence of ammonium acetate and acetic acid. This reaction results in the formation of this compound as a yellow solid. The yield of this reaction is typically around 70-80%.

Scientific Research Applications

2-[3-(2,4-dichlorophenyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline has been the subject of extensive scientific research due to its potential therapeutic applications. This compound has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. Additionally, it has been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.